Cas no 1804745-96-7 (Ethyl 3-(aminomethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-acetate)

• Product Name: Ethyl 3-(aminomethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-acetate
• CAS No: 1804745-96-7
• MF: C₁₁H₁₂F₄N₂O₃
• MW: 296.218196868896
• CID: 4829649
• Update Time: 2025-10-29

Ethyl 3-(aminomethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(aminomethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-acetate

• Inchi： 1S/C11H12F4N2O3/c1-2-19-9(18)3-6-7(4-16)10(17-5-8(6)12)20-11(13,14)15/h5H,2-4,16H2,1H3
• InChI Key： OIZOCLDMXRNODR-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(CN)=C1CC(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 327
• XLogP3: 1.5
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 3-(aminomethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-acetate

Ethyl 3-(aminomethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-acetate: A Comprehensive Overview

Ethyl 3-(aminomethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-acetate, identified by the CAS number 1804745-96-7, is a highly specialized organic compound with significant applications in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural properties and potential for use in drug development. The molecule consists of a pyridine ring substituted with an ethyl acetate group, an aminomethyl group, a fluoro group, and a trifluoromethoxy group, making it a versatile compound for various chemical reactions.

The synthesis of Ethyl 3-(aminomethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-acetate involves a series of intricate chemical reactions, including nucleophilic substitutions and acetylation processes. Recent advancements in synthetic chemistry have enabled researchers to optimize the production of this compound, ensuring higher yields and improved purity. The presence of the trifluoromethoxy group significantly enhances the compound's stability and reactivity, making it an ideal candidate for use in advanced chemical systems.

One of the most promising applications of this compound lies in its potential as a precursor in drug synthesis. The aminomethyl group within the molecule serves as a reactive site for further functionalization, enabling the creation of bioactive compounds with tailored pharmacological properties. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, suggesting its utility in developing novel therapeutic agents.

In addition to its pharmacological applications, Ethyl 3-(aminomethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-acetate has also found use in materials science. Its unique electronic properties make it suitable for incorporation into advanced materials such as conductive polymers and organic semiconductors. Recent research has highlighted its ability to enhance the electrical conductivity of polymer blends, opening new avenues for its application in electronic devices.

The structural integrity of this compound is further enhanced by the presence of fluorine atoms, which contribute to its hydrophobicity and resistance to chemical degradation. This makes it an attractive candidate for use in harsh chemical environments or as a stabilizing agent in various industrial processes. Furthermore, the ethyl acetate moiety provides flexibility in terms of solubility, allowing for easier incorporation into diverse chemical systems.

Recent studies have also explored the environmental impact of Ethyl 3-(aminomethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-acetate. Researchers have investigated its biodegradability and toxicity profiles, with findings indicating that it exhibits low toxicity to aquatic organisms under controlled conditions. This information is crucial for assessing its safety profile and ensuring responsible use in industrial and pharmaceutical applications.

In conclusion, Ethyl 3-(aminomethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1804745-96-7) stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique structural features and promising biological properties make it an essential component in modern chemical research and development.